Cas no 1042589-31-0 (1-(2-fluorophenyl)ethyl(3-methoxypropyl)amine)

• Product Name: 1-(2-fluorophenyl)ethyl(3-methoxypropyl)amine
• CAS No: 1042589-31-0
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5176258
• PubChem ID: 43205059
• Update Time: 2026-03-05

1-(2-fluorophenyl)ethyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-Fluorophenyl)ethyl](3-methoxypropyl)amine
• N-[1-(2-Fluorophenyl)ethyl]-3-methoxypropan-1-amine
• 1-(2-fluorophenyl)ethyl(3-methoxypropyl)amine

• Inchi： 1S/C12H18FNO/c1-10(14-8-5-9-15-2)11-6-3-4-7-12(11)13/h3-4,6-7,10,14H,5,8-9H2,1-2H3
• InChI Key： TVQWGXYAWDBLDI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)NCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Additional information on 1-(2-fluorophenyl)ethyl(3-methoxypropyl)amine

Introduction to 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine (CAS No. 1042589-31-0)

1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine, with the CAS number 1042589-31-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a methoxypropyl amine moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine is composed of a 2-fluorophenyl ring attached to an ethyl group, which is further connected to a 3-methoxypropyl amine group. The presence of the fluorine atom in the phenyl ring can influence the compound's pharmacokinetic properties, such as its lipophilicity and metabolic stability. The methoxypropyl amine moiety, on the other hand, can affect the compound's solubility and binding affinity to various biological targets.

Recent studies have explored the potential of 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine in various therapeutic areas. One notable area of research is its application in central nervous system (CNS) disorders. The compound has shown promising results in preclinical studies for conditions such as anxiety, depression, and neurodegenerative diseases. Its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors, makes it a valuable candidate for further development.

In addition to its potential in CNS disorders, 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine has been extensively studied using various in vitro and in vivo models. In vitro assays have shown that the compound exhibits high selectivity and potency towards specific receptors, which is crucial for minimizing off-target effects and improving therapeutic outcomes. In vivo studies have further confirmed these findings, demonstrating that the compound can effectively cross the blood-brain barrier and achieve therapeutic concentrations in target tissues.

The safety profile of 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the continued development of 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine as a potential therapeutic agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine. Early-phase trials have shown promising results, with patients reporting improvements in symptoms related to anxiety and depression. These preliminary findings are encouraging and warrant further investigation in larger, more diverse patient populations.

In conclusion, 1-(2-Fluorophenyl)ethyl(3-methoxypropyl)amine (CAS No. 1042589-31-0) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.